Cas no 41117-90-2 ( )
structure
Product Name:
CAS No:41117-90-2
MF:C18H18O2S2
MW:330.464322566986
CID:926596
PubChem ID:223603
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-S,6-S-diphenyl hexanebis(thioate)
- 41117-90-2
- NSC11361
- SCHEMBL21249722
- NSC-11361
- HMS3089D22
- SMR001547699
- CHEMBL1726364
- S~1~,S~6~-Diphenyl hexanebis(thioate)
- MLS002638210
- DTXSID40961444
-
-
- Inchi: 1S/C18H18O2S2/c19-17(21-15-9-3-1-4-10-15)13-7-8-14-18(20)22-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
- InChI Key: VESNZOIGQGPYFP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(CCCCC(=O)SC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 330.07482216g/mol
- Monoisotopic Mass: 330.07482216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 84.7Ų
Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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